Cas no 1054478-60-2 (2-[2-[2-Cyano-3-[(2,5-dichlorophenyl)amino]-3-oxo-1-propen-1-yl]phenoxy]acetic acid)

• Product Name: 2-[2-[2-Cyano-3-[(2,5-dichlorophenyl)amino]-3-oxo-1-propen-1-yl]phenoxy]acetic acid
• CAS No: 1054478-60-2
• MF: C₁₈H₁₂Cl₂N₂O₄
• MW: 391.204882621765
• CID: 5449531
• PubChem ID: 8276000
• Update Time: 2025-06-14

2-[2-[2-Cyano-3-[(2,5-dichlorophenyl)amino]-3-oxo-1-propen-1-yl]phenoxy]acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1189854
• Z44328253
• 2-(2-{2-cyano-2-[(2,5-dichlorophenyl)carbamoyl]eth-1-en-1-yl}phenoxy)acetic acid
• 1054478-60-2
• 2-[2-[(E)-2-cyano-3-(2,5-dichloroanilino)-3-oxoprop-1-enyl]phenoxy]acetic acid
• 2-[2-[2-Cyano-3-[(2,5-dichlorophenyl)amino]-3-oxo-1-propen-1-yl]phenoxy]acetic acid

• Inchi： 1S/C18H12Cl2N2O4/c19-13-5-6-14(20)15(8-13)22-18(25)12(9-21)7-11-3-1-2-4-16(11)26-10-17(23)24/h1-8H,10H2,(H,22,25)(H,23,24)
• InChI Key： VRHILKHDWXGXTF-UHFFFAOYSA-N
• SMILES： C(O)(=O)COC1=CC=CC=C1C=C(C#N)C(NC1=CC(Cl)=CC=C1Cl)=O

Computed Properties

• Exact Mass: 390.0174123g/mol
• Monoisotopic Mass: 390.0174123g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 601
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 99.4Ų

Experimental Properties

• Density: 1.504±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 636.9±55.0 °C(Predicted)
• pka: 3.04±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Coumaric acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Coumaric acids and derivatives

Additional information on 2-[2-[2-Cyano-3-[(2,5-dichlorophenyl)amino]-3-oxo-1-propen-1-yl]phenoxy]acetic acid

Comprehensive Analysis of 2-[2-[2-Cyano-3-[(2,5-dichlorophenyl)amino]-3-oxo-1-propen-1-yl]phenoxy]acetic acid (CAS No. 1054478-60-2)

In the realm of organic chemistry and pharmaceutical research, 2-[2-[2-Cyano-3-[(2,5-dichlorophenyl)amino]-3-oxo-1-propen-1-yl]phenoxy]acetic acid (CAS No. 1054478-60-2) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its cyano and dichlorophenyl functional groups, is a subject of interest for researchers exploring novel small-molecule inhibitors and biochemical probes. Its molecular framework, which includes a propenyl backbone and an acetic acid moiety, offers versatility in synthetic modifications and biological interactions.

The growing demand for targeted drug discovery and precision medicine has propelled the study of compounds like 1054478-60-2. Researchers are particularly intrigued by its potential role in modulating enzyme activity or protein-protein interactions, which are critical in diseases such as cancer and inflammatory disorders. Recent studies highlight its relevance in high-throughput screening assays, where its electrophilic properties and hydrogen-bonding capacity make it a candidate for hit-to-lead optimization.

From a synthetic chemistry perspective, the compound's phenoxyacetic acid derivative structure presents both challenges and opportunities. The presence of 2,5-dichlorophenyl and cyano groups necessitates precise reaction conditions to avoid unwanted side products. This has led to innovations in green chemistry approaches, aligning with the global push for sustainable synthesis. Laboratories are increasingly adopting catalytic methods and microwave-assisted reactions to improve yields and reduce environmental impact.

In the context of drug development, 1054478-60-2 is often discussed alongside structure-activity relationship (SAR) studies. Its aryl-substituted propenone core is analogous to several kinase inhibitors, sparking interest in its potential as a therapeutic scaffold. Computational modeling, including molecular docking and QSAR analyses, has been employed to predict its binding affinities and optimize its pharmacokinetic properties.

The compound's spectroscopic characterization is another area of focus. Advanced techniques such as NMR, HPLC-MS, and X-ray crystallography have been used to confirm its purity and elucidate its crystalline structure. These analyses are crucial for ensuring reproducibility in research and industrial applications, particularly in the fine chemicals sector.

As the scientific community continues to explore 1054478-60-2, questions about its metabolic stability, toxicity profile, and bioavailability remain central to ongoing investigations. Addressing these questions will determine its viability in preclinical development and its potential to transition into clinical trials. With the rise of AI-driven drug discovery, this compound is also being evaluated through machine learning algorithms to predict novel applications.

In summary, 2-[2-[2-Cyano-3-[(2,5-dichlorophenyl)amino]-3-oxo-1-propen-1-yl]phenoxy]acetic acid represents a fascinating intersection of medicinal chemistry, materials science, and biotechnology. Its multifaceted properties and adaptability to modern research methodologies position it as a compound of enduring relevance in the quest for innovative scientific solutions.